Cas no 1270004-82-4 ((2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol
• CAS No: 1270004-82-4
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6245559
• PubChem ID: 131077078
• Update Time: 2025-05-20

(2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol
• EN300-1845631
• 1270004-82-4

• Inchi： 1S/C9H11F2NO2/c1-14-8-3-5(10)2-6(11)9(8)7(12)4-13/h2-3,7,13H,4,12H2,1H3/t7-/m1/s1
• InChI Key： IZBPZSYUUPZUFK-SSDOTTSWSA-N
• SMILES： FC1=CC(=CC(=C1[C@@H](CO)N)OC)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on (2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol

Introduction to (2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol (CAS No. 1270004-82-4)

(2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol (CAS No. 1270004-82-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino alcohol with a unique substitution pattern that includes difluoro and methoxy groups on the phenyl ring. The chiral center at the carbon adjacent to the amino group adds an additional layer of complexity and potential for enantioselective interactions.

The chemical structure of (2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol is characterized by a central carbon atom bonded to an amino group, a hydroxyl group, and a substituted phenyl ring. The presence of the difluoro and methoxy substituents on the phenyl ring imparts specific electronic and steric properties that can influence the compound's biological activity and pharmacological profile. These properties make it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of (2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol in several therapeutic areas. One notable application is in the development of novel analgesics. Research has shown that this compound exhibits potent analgesic effects through its interaction with specific receptors in the central nervous system. The mechanism of action involves modulating pain signaling pathways, potentially offering a new approach to managing chronic pain conditions.

In addition to its analgesic properties, (2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This dual action as both an analgesic and an anti-inflammatory agent makes it a promising candidate for treating conditions such as osteoarthritis and rheumatoid arthritis.

The chiral nature of (2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol is another critical aspect of its pharmacological profile. Enantiomers can exhibit different biological activities due to their distinct spatial configurations. In this case, the (S)-enantiomer has been found to be more active than its (R)-counterpart, highlighting the importance of enantioselective synthesis in optimizing the therapeutic potential of this compound.

Synthetic routes for producing (2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol have been extensively studied to ensure high yields and enantiomeric purity. One common approach involves asymmetric synthesis using chiral catalysts or auxiliaries. These methods not only improve the efficiency of the synthesis but also reduce the environmental impact by minimizing waste generation and energy consumption.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol in human subjects. Preliminary results have shown promising outcomes, with patients experiencing significant pain relief and reduced inflammation without major adverse effects. These findings underscore the potential of this compound as a future therapeutic option for various pain and inflammatory conditions.

Beyond its therapeutic applications, (2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol has also been explored as a building block in organic synthesis. Its unique chemical structure makes it a versatile intermediate for synthesizing more complex molecules with diverse biological activities. Researchers are continually investigating new derivatives and analogs to expand its utility in medicinal chemistry.

In conclusion, (2S)-2-amino-2-(2,4-difluoro-6-methoxyphenyl)ethan-1-ol (CAS No. 1270004-82-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure, chiral nature, and diverse biological activities make it a valuable target for further investigation and application in various therapeutic areas. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs.